Cas no 920277-29-8 (Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)octyl]-)

Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)octyl]- structure
920277-29-8 structure
Product Name:Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)octyl]-
CAS No:920277-29-8
MF:C16H25NO3
MW:279.374604940414
CID:758639
PubChem ID:71424332
Update Time:2025-04-19

Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)octyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)octyl]-
    • N-[(2S,3R)-1,3-dihydroxynonan-2-yl]benzamide
    • DTXSID40843130
    • 920277-29-8
    • Inchi: 1S/C16H25NO3/c1-2-3-4-8-11-15(19)14(12-18)17-16(20)13-9-6-5-7-10-13/h5-7,9-10,14-15,18-19H,2-4,8,11-12H2,1H3,(H,17,20)/t14-,15+/m0/s1
    • InChI Key: WPMXQNFWJCIHFL-LSDHHAIUSA-N
    • SMILES: O[C@@H]([C@H](CO)NC(C1C=CC=CC=1)=O)CCCCCC

Computed Properties

  • Exact Mass: 279.18344366g/mol
  • Monoisotopic Mass: 279.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.6Ų
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